Cas no 71648-24-3 (2-cyano-3-ethoxyprop-2-enoic acid)

• Product Name: 2-cyano-3-ethoxyprop-2-enoic acid
• CAS No: 71648-24-3
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD08559022
• CID: 567287
• PubChem ID: 6166165
• Update Time: 2025-05-27

2-cyano-3-ethoxyprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-ethoxy-
• 2-Cyano-2-(ethoxymethylene)acetic acid
• 2-cyano-3-ethoxyacrylic acid
• (2E)-2-cyano-3-ethoxyprop-2-enoic acid
• 2-Cyano-2-ethoxymethyleneacetic acid
• 2-cyano-3-ethoxyprop-2-enoic acid
• Acrylic acid, 2-cyano-3-ethoxy-
• Ethoxymethylenecyanoacetic acid
• Malonamic acid, 2-(ethoxymethylene)-

• MDL： MFCD08559022
• Inchi： 1S/C6H7NO3/c1-2-10-4-5(3-7)6(8)9/h4H,2H2,1H3,(H,8,9)/b5-4+
• InChI Key： AVAQZFUVMGMHSC-SNAWJCMRSA-N
• SMILES： O(/C=C(\C#N)/C(=O)O)CC

Computed Properties

• Exact Mass: 141.04261

Experimental Properties

• PSA: 70.32
• LogP: 0.51498

Additional information on 2-cyano-3-ethoxyprop-2-enoic acid

2-Cyano-3-ethoxyprop-2-enoic Acid (CAS No. 71648-24-3): An Overview of Its Properties and Applications

2-Cyano-3-ethoxyprop-2-enoic acid (CAS No. 71648-24-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as ethyl cyanoacrylate, is characterized by its unique chemical structure, which includes a cyano group, an ethoxy group, and a carboxylic acid moiety. These functional groups contribute to its reactivity and potential applications in various scientific and industrial processes.

The molecular formula of 2-cyano-3-ethoxyprop-2-enoic acid is C₆H₇NO₃, and its molecular weight is approximately 137.12 g/mol. The compound is a colorless liquid with a distinct odor and is soluble in many organic solvents, including ethanol, acetone, and dichloromethane. Its physical properties, such as boiling point and melting point, make it suitable for a wide range of chemical reactions and processes.

In the realm of organic synthesis, 2-cyano-3-ethoxyprop-2-enoic acid serves as a valuable building block for the synthesis of more complex molecules. The presence of the cyano group allows for the formation of nitriles, which can be further converted into a variety of functional groups through various chemical transformations. For instance, nitriles can be hydrolyzed to carboxylic acids or reduced to primary amines, providing a versatile platform for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The ethoxy group in 2-cyano-3-ethoxyprop-2-enoic acid imparts additional reactivity and solubility properties to the molecule. This functional group can undergo nucleophilic substitution reactions, making it useful in the synthesis of ethers and other oxygen-containing compounds. The carboxylic acid moiety further enhances the compound's reactivity by enabling esterification, amide formation, and other carboxylic acid-derived reactions.

In pharmaceutical research, 2-cyano-3-ethoxyprop-2-enoic acid has shown promise as an intermediate in the synthesis of various drug molecules. Recent studies have explored its potential in the development of novel therapeutic agents for conditions such as cancer, cardiovascular diseases, and neurological disorders. For example, researchers have utilized this compound to synthesize derivatives with improved pharmacological properties, such as enhanced bioavailability and reduced toxicity.

The unique combination of functional groups in 2-cyano-3-ethoxyprop-2-enoic acid also makes it an attractive candidate for use in materials science applications. In polymer chemistry, this compound can serve as a monomer or comonomer in the synthesis of polymers with specific properties. For instance, copolymers containing this monomer have been developed for use in coatings, adhesives, and biomedical materials due to their excellent mechanical strength and biocompatibility.

In addition to its synthetic utility, 2-cyano-3-ethoxyprop-2-enoic acid has been studied for its potential biological activities. Research has shown that certain derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These findings suggest that 2-cyano-3-ethoxyprop-2-enoic acid-based compounds could have therapeutic applications in treating inflammatory diseases and oxidative stress-related conditions.

The environmental impact of 2-cyano-3-ethoxyprop-2-enoic acid is another area of ongoing research. Studies have investigated its biodegradability and potential environmental effects to ensure its safe use in industrial processes. Preliminary results indicate that this compound can be biodegraded under certain conditions, reducing its environmental footprint.

In conclusion, 2-cyano-3-ethoxyprop-2-enoic acid (CAS No. 71648-24-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure provides a platform for the development of novel molecules with diverse functionalities and potential therapeutic benefits. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in various scientific and industrial fields.